Cas no 105701-92-6 (Adenosine 5'-(trihydrogen diphosphate), N-phenyl-)

• Product Name: Adenosine 5'-(trihydrogen diphosphate), N-phenyl-
• CAS No: 105701-92-6
• MF: C₁₆H₁₉N₅O₁₀P₂
• MW: 503.297085046768
• CID: 1162598
• Update Time: 2024-07-26

Adenosine 5'-(trihydrogen diphosphate), N-phenyl- Chemical and Physical Properties

Names and Identifiers

• Adenosine 5'-(trihydrogen diphosphate), N-phenyl-
• N6- PHENYLADENOSINE- 5'- O- DIPHOSPHATE ( 6-PHE-ADP )
• [(2R,3S,4R,5R)-5-(6-anilinopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphono hydrogen phosphate
• 6-Phe-ADP

• Inchi： 1S/C16H19N5O10P2/c22-12-10(6-29-33(27,28)31-32(24,25)26)30-16(13(12)23)21-8-19-11-14(17-7-18-15(11)21)20-9-4-2-1-3-5-9/h1-5,7-8,10,12-13,16,22-23H,6H2,(H,27,28)(H,17,18,20)(H2,24,25,26)/t10-,12-,13-,16-/m1/s1
• InChI Key： OFNYOPBZSMWXCX-XNIJJKJLSA-N
• SMILES： C(OP(O)(=O)OP(O)(O)=O)[C@H]1O[C@@H](N2C3=C(C(=NC=N3)NC3=CC=CC=C3)N=C2)[C@H](O)[C@@H]1O

Computed Properties

• Exact Mass: 503.061
• Monoisotopic Mass: 503.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.4